Cas no 851207-81-3 (3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo7.4.0.0?,?Trideca-1(9),2,4,6-Tetraene)

• Product name: 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo7.4.0.0?,?Trideca-1(9),2,4,6-Tetraene
• CAS No: 851207-81-3
• MF: C₁₄H₁₁ClN₂S₂
• MW: 306.833539247513
• CID: 3107730
• PubChem ID: 2463114

3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo7.4.0.0?,?Trideca-1(9),2,4,6-Tetraene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-thien-2-yl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• G40742
• EN300-11623
• CS-0223671
• 4-chloro-2-thiophen-2-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• Z57981091
• 851207-81-3
• AKOS000122994
• 3-Chloro-5-(thiophen-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
• 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo7.4.0.0?,?Trideca-1(9),2,4,6-Tetraene

• Inchi： InChI=1S/C14H11ClN2S2/c15-12-11-8-4-1-2-5-9(8)19-14(11)17-13(16-12)10-6-3-7-18-10/h3,6-7H,1-2,4-5H2
• InChI Key： QPHQPWXSEMEKRL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 306.0052184Da
• Monoisotopic Mass: 306.0052184Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų
• XLogP3: 5.1

Additional information on 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo7.4.0.0?,?Trideca-1(9),2,4,6-Tetraene

Introduction to 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene (CAS No. 851207-81-3)

3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene, with the CAS number 851207-81-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This compound belongs to a class of heterocyclic compounds characterized by a tricyclic system with a thiophene ring and multiple nitrogen atoms. The presence of a chlorine atom and the thiophene moiety imparts specific chemical and biological properties that make it an intriguing subject for research.

The structure of 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene is particularly noteworthy for its high degree of conjugation and the presence of multiple heteroatoms. The thiophene ring, known for its electron-rich nature and aromaticity, contributes to the compound's stability and reactivity. The chlorine atom at the 3-position adds an additional layer of complexity by influencing the compound's electronic properties and reactivity profile.

In the realm of medicinal chemistry, 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological profile of 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene has also been explored in preclinical models of various diseases. In vitro assays have demonstrated its ability to selectively inhibit specific protein targets with high potency and selectivity. These findings suggest that this compound could serve as a valuable scaffold for the development of novel therapeutic agents.

Beyond its medicinal applications, 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene has also been investigated for its potential use in materials science. The unique electronic properties conferred by its heterocyclic structure make it a promising candidate for applications in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the synthesis methods to achieve high yields and purity levels suitable for industrial-scale production.

The synthesis of 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene typically involves multistep reactions that require precise control over reaction conditions to ensure the formation of the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

In terms of safety and handling, it is important to note that while 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The ongoing research into the properties and applications of 3-Chloro-5-(Thiophen-2-Yl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^2,7]Trideca-1(9),2,4,6-Tetraene (CAS No. 851207-81-3) highlights its potential as a versatile molecule with broad implications across multiple scientific disciplines. As new insights continue to emerge from ongoing studies, this compound is poised to play a significant role in advancing our understanding of complex chemical systems and their practical applications.